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Compound of Interest

Compound Name: Neptunium nitrate

Cat. No.: B1202614 Get Quote

Abstract: This document provides a comprehensive technical overview of the initial

characterization of Neptunium-237 (²³⁷Np), the most stable and abundant isotope of neptunium.

As the first synthetic transuranic element, ²³⁷Np is a significant byproduct of nuclear reactor

operations and plays a crucial role in both nuclear waste management and the production of

other isotopes.[1][2] This guide, intended for researchers, scientists, and professionals in drug

development, details its fundamental nuclear, physical, and chemical properties. It outlines key

experimental protocols for its separation, purification, and analysis, and presents its primary

production and decay pathways through structured diagrams.

Core Nuclear and Physical Properties
Neptunium-237 is a radioactive actinide metal with a silvery appearance.[1][2][3] It is a hard,

ductile element that tarnishes upon exposure to air.[1][3][4] Discovered in 1940 by Edwin

McMillan and Philip Abelson, it was the first transuranic element to be synthesized.[3][5] The

element exists in at least three allotropic forms: an alpha phase with an orthorhombic structure,

a beta phase with a tetragonal structure, and a gamma phase with a body-centered cubic

structure.[1][2]
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Property Value

Nuclear Properties

Atomic Number 93[2][3][4]

Mass Number 237[1][3]

Atomic Mass 237.04817 g/mol [6]

Half-Life 2.144 x 10⁶ years[1][2][7]

Decay Mode
Alpha (α) decay; very rare spontaneous

fission[2][8]

Nuclear Spin 5/2+[7]

Nuclear Quadrupole Moment +3.886(6) barn[7]

Physical Properties

Density (α-phase) ~20.476 g/cm³[2]

Melting Point 639 °C[1]

Boiling Point 4174 °C[1]

Appearance Silvery metallic[1][2][3]

Chemical Properties
Neptunium is a highly reactive element.[2] Its chemical behavior is complex due to the range of

oxidation states it can exhibit, from +3 to +7, making it the heaviest actinide capable of losing

all its valence electrons in a stable compound.[2][3] In aqueous solutions, the +5 state is the

most stable, while the +4 state is generally preferred in solid compounds.[2] Powdered

neptunium is pyrophoric and can ignite spontaneously in air.[2][9]
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Property Description

Electron Configuration [Rn] 5f⁴ 6d¹ 7s²[1][4]

Oxidation States +3, +4, +5, +6, +7[1][2][3]

Reactivity
Forms an oxide layer in air; reacts with steam

and acids.[2][3]

Ions in Solution
Prone to hydrolysis and the formation of

coordination compounds.[2]

Production and Synthesis
Neptunium-237 is not found in significant quantities in nature and is primarily synthesized

artificially.[1][4] The vast majority is generated as a byproduct in conventional nuclear power

reactors through neutron irradiation of uranium.[1][5] The two main production pathways from

uranium isotopes are detailed below. One key pathway involves a fast neutron-induced (n, 2n)

reaction in uranium-238, while another involves successive neutron captures by uranium-235.

[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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